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Compound of Interest

Compound Name: 2-(Diethylamino)butanenitrile

Cat. No.: B102810 Get Quote

In-depth Technical Guide: 2-
(Diethylamino)butanenitrile
For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Diethylamino)butanenitrile is an organic compound with the chemical formula C8H16N2.

While research on this specific molecule is limited in publicly available literature, this guide

aims to provide a comprehensive overview of its known chemical properties and draw

comparisons with structurally similar compounds to infer potential areas of investigation. This

document serves as a foundational resource for researchers and professionals in drug

development and chemical synthesis.

Chemical and Physical Properties
Based on available data and analysis of related structures, the fundamental properties of 2-
(Diethylamino)butanenitrile are summarized below.

Table 1: Physicochemical Properties of 2-(Diethylamino)butanenitrile and Related

Compounds
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Property
2-
(Diethylamino)buta
nenitrile

2-
(Dimethylamino)bu
tanenitrile[1]

2-
(Diethylamino)acet
onitrile[2][3]

CAS Number 16250-35-4[4] 62737-41-1[1] 3010-02-4[2]

Molecular Formula C8H16N2[4][5] C6H12N2[1] C6H12N2[2]

Molecular Weight 140.23 g/mol [4] 112.17 g/mol [1] 112.1729 g/mol [2]

IUPAC Name

2-

(diethylamino)butanen

itrile

2-

(dimethylamino)butan

enitrile

2-

(diethylamino)acetonit

rile

SMILES
CCC(C#N)N(CC)CC[5

]
CCC(C#N)N(C)C[1] N#CCN(CC)CC

Predicted XlogP 1.7[5] 0.85018[1] Not available

Topological Polar

Surface Area
Not available 27.03 Å²[1] Not available

Hydrogen Bond Donor

Count
0 0[1] 0

Hydrogen Bond

Acceptor Count
2 2[1] 2

Rotatable Bond Count 4 2[1] 3

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of 2-(Diethylamino)butanenitrile are not

readily available in the scientific literature. However, general methods for the synthesis of α-

aminonitriles, such as the Strecker synthesis, can be adapted. A plausible synthetic route is

outlined below.

Hypothetical Synthesis Workflow:
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Caption: Hypothetical Strecker-type synthesis of 2-(Diethylamino)butanenitrile.

Experimental Protocol (Hypothetical):

A potential laboratory-scale synthesis could involve the following steps, adapted from general

procedures for α-aminonitrile synthesis:

Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and under an inert

atmosphere (e.g., nitrogen or argon), add butanal and diethylamine in equimolar amounts in

a suitable solvent such as methanol or ethanol.

Imine Formation: Stir the mixture at room temperature for a designated period to allow for

the formation of the corresponding imine intermediate.

Cyanation: Cool the reaction mixture in an ice bath. Slowly add a solution of a cyanide salt

(e.g., potassium cyanide) in water. The pH of the reaction may need to be controlled by the

addition of a weak acid.
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Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC) or gas chromatography-mass spectrometry (GC-MS).

Work-up and Purification: Once the reaction is complete, quench the reaction with water and

extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate). The organic

layers are then combined, dried over an anhydrous salt (e.g., sodium sulfate), and the

solvent is removed under reduced pressure. The crude product can be purified by distillation

or column chromatography.

Note: This is a generalized, hypothetical protocol and requires optimization and safety

assessment before implementation.

Biological Activity and Signaling Pathways
There is currently no specific information in the reviewed literature regarding the biological

activity or associated signaling pathways of 2-(Diethylamino)butanenitrile. Research into

structurally related aminonitrile compounds has explored their potential as intermediates in the

synthesis of pharmaceuticals. For instance, some aminonitriles are precursors to amino acids

and other biologically active molecules.

Given the lack of direct data, a logical workflow for investigating the biological activity of 2-
(Diethylamino)butanenitrile is proposed below.

Biological Investigation Workflow:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b102810?utm_src=pdf-body
https://www.benchchem.com/product/b102810?utm_src=pdf-body
https://www.benchchem.com/product/b102810?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial Screening

Mechanistic Studies

Preclinical Development

In vitro Assays
(e.g., cytotoxicity, receptor binding)

Signaling Pathway Identification

Hit Identification

Target Validation

In vivo Animal Models

Lead Compound

Toxicology Studies
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Caption: Proposed workflow for the biological evaluation of 2-(Diethylamino)butanenitrile.

Conclusion and Future Directions
2-(Diethylamino)butanenitrile remains a largely uncharacterized compound. This guide

provides a summary of its known chemical properties and proposes methodologies for its

synthesis and biological evaluation based on established chemical principles and practices in

drug discovery. Future research should focus on:
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Definitive Synthesis and Characterization: Developing and publishing a detailed, optimized

synthetic protocol and fully characterizing the compound using modern analytical techniques

(NMR, IR, Mass Spectrometry).

Screening for Biological Activity: Conducting high-throughput screening to identify any

potential biological targets.

Toxicological Assessment: Performing preliminary toxicity studies to understand its safety

profile.

The information presented here serves as a starting point for researchers interested in

exploring the chemical and biological landscape of 2-(Diethylamino)butanenitrile and its

potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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